3-(3-amino-3-oxopropyl)-2-[[1-methyl-2-(p-tolyl)-1H-indol-3-yl]azo]benzothiazolium chloride
3-(3-amino-3-oxopropyl)-2-[[1-methyl-2-(p-tolyl)-1H-indol-3-yl]azo]benzothiazolium chloride
Brand Name:
Vulcanchem
CAS No.:
12221-63-5
VCID:
VC20964145
InChI:
InChI=1S/C26H23N5OS.ClH/c1-17-11-13-18(14-12-17)25-24(19-7-3-4-8-20(19)30(25)2)28-29-26-31(16-15-23(27)32)21-9-5-6-10-22(21)33-26;/h3-14H,15-16H2,1-2H3,(H-,27,32);1H
SMILES:
CC1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2C)N=NC4=[N+](C5=CC=CC=C5S4)CCC(=O)N.[Cl-]
Molecular Formula:
C26H24ClN5OS
Molecular Weight:
490 g/mol
3-(3-amino-3-oxopropyl)-2-[[1-methyl-2-(p-tolyl)-1H-indol-3-yl]azo]benzothiazolium chloride
CAS No.: 12221-63-5
Cat. No.: VC20964145
Molecular Formula: C26H24ClN5OS
Molecular Weight: 490 g/mol
* For research use only. Not for human or veterinary use.
![3-(3-amino-3-oxopropyl)-2-[[1-methyl-2-(p-tolyl)-1H-indol-3-yl]azo]benzothiazolium chloride - 12221-63-5](/images/no_structure.jpg)
Specification
| CAS No. | 12221-63-5 |
|---|---|
| Molecular Formula | C26H24ClN5OS |
| Molecular Weight | 490 g/mol |
| IUPAC Name | 3-[2-[[1-methyl-2-(4-methylphenyl)indol-3-yl]diazenyl]-1,3-benzothiazol-3-ium-3-yl]propanamide;chloride |
| Standard InChI | InChI=1S/C26H23N5OS.ClH/c1-17-11-13-18(14-12-17)25-24(19-7-3-4-8-20(19)30(25)2)28-29-26-31(16-15-23(27)32)21-9-5-6-10-22(21)33-26;/h3-14H,15-16H2,1-2H3,(H-,27,32);1H |
| Standard InChI Key | ZWZXYCGGYVNIIP-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)C\2=[N+](C3=CC=CC=C3/C2=N\N=C\4/N(C5=CC=CC=C5S4)CCC(=O)N)C.[Cl-] |
| SMILES | CC1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2C)N=NC4=[N+](C5=CC=CC=C5S4)CCC(=O)N.[Cl-] |
| Canonical SMILES | CC1=CC=C(C=C1)C2=[N+](C3=CC=CC=C3C2=NN=C4N(C5=CC=CC=C5S4)CCC(=O)N)C.[Cl-] |
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